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Compound of Interest

Compound Name: 18-Methyltricosanoyl-CoA

Cat. No.: B15545438

Get Quote

Introduction
18-Methyltricosanoyl-CoA is a very long-chain acyl-Coenzyme A (VLC-acyl-CoA) thioester.

The quantification of specific acyl-CoAs is crucial for understanding various metabolic

pathways, including fatty acid metabolism and its deregulation in several diseases. This

application note describes a sensitive and specific method for the quantification of 18-
Methyltricosanoyl-CoA in biological matrices using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). The method utilizes a robust sample preparation procedure and a

highly selective LC-MS/MS analysis in positive electrospray ionization (ESI) mode with selected

reaction monitoring (SRM).

Experimental Workflow
The overall experimental workflow for the quantification of 18-Methyltricosanoyl-CoA is

depicted below.
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Caption: Experimental workflow for 18-Methyltricosanoyl-CoA quantification.

Detailed Protocols
Materials and Reagents

18-Methyltricosanoyl-CoA standard (synthesis may be required if not commercially

available)

Internal Standard (IS): Heptadecanoyl-CoA (C17:0-CoA)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Water, LC-MS grade

Ammonium hydroxide (NH₄OH)

Solid Phase Extraction (SPE) cartridges (e.g., C18) or liquid-liquid extraction solvents.

Sample Preparation
A robust sample preparation protocol is essential for accurate quantification. The following is a

general protocol that may require optimization based on the specific biological matrix.

Homogenization: Homogenize tissue samples or lyse cells in a suitable buffer on ice.

Internal Standard Spiking: Add a known amount of the internal standard (Heptadecanoyl-

CoA) to each sample, standard, and quality control (QC) sample.
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Protein Precipitation: Precipitate proteins by adding three volumes of ice-cold acetonitrile.

Vortex and incubate at -20°C for 20 minutes.

Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

Extraction:

Solid Phase Extraction (SPE): Condition a C18 SPE cartridge. Load the supernatant,

wash the cartridge to remove interferences, and elute the acyl-CoAs with an appropriate

solvent (e.g., methanol).

Liquid-Liquid Extraction (LLE): An alternative to SPE, using an appropriate organic solvent

to extract the acyl-CoAs.

Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the dried extract in a suitable injection solvent (e.g., 50:50 Methanol:Water with

15 mM NH₄OH).

LC-MS/MS Method
Liquid Chromatography (LC)

Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 15 mM Ammonium Hydroxide in Water

Mobile Phase B: 15 mM Ammonium Hydroxide in Acetonitrile

Flow Rate: 0.3 mL/min

Gradient:
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Injection Volume: 5 µL

Column Temperature: 40°C

Mass Spectrometry (MS/MS)

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Selected Reaction Monitoring (SRM)

Key Principle: Acyl-CoAs characteristically exhibit a neutral loss of the 507 Da

phosphopantetheine moiety upon collision-induced dissociation.[1][2]

SRM Transitions:

To determine the specific SRM transitions for 18-Methyltricosanoyl-CoA, the precursor ion

(Q1) and product ion (Q3) masses must be calculated.

Molecular Formula of 18-Methyltricosanoic acid: C₂₄H₄₈O₂

Molecular Weight of 18-Methyltricosanoic acid: 368.64 g/mol

Molecular Formula of Coenzyme A: C₂₁H₃₆N₇O₁₆P₃S

Molecular Weight of Coenzyme A: 767.53 g/mol
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Molecular Weight of 18-Methyltricosanoyl-CoA: 368.64 (acid) + 767.53 (CoA) - 18.02

(H₂O) = 1118.15 g/mol

Precursor Ion [M+H]⁺ (Q1): 1119.16 m/z

Product Ion [M+H - 507]⁺ (Q3): 1119.16 - 507.1 = 612.06 m/z

Compound
Precursor Ion (Q1)
[m/z]

Product Ion (Q3)
[m/z]

Collision Energy
(eV)

18-Methyltricosanoyl-

CoA
1119.2 612.1

(To be optimized,

typically 30-50 eV)

Heptadecanoyl-CoA

(IS)
1020.6 513.5

(To be optimized,

typically 30-50 eV)

Data Analysis and Quantification
Software: Use instrument-specific software for data acquisition and analysis.

Calibration Curve: Prepare a series of calibration standards by spiking known concentrations

of 18-Methyltricosanoyl-CoA into a surrogate matrix. Plot the peak area ratio of the analyte

to the internal standard against the concentration. A linear regression with a weighting factor

of 1/x is typically used.

Quantification: Determine the concentration of 18-Methyltricosanoyl-CoA in the samples by

interpolating their peak area ratios from the calibration curve.

Quantitative Data Summary
The following table summarizes the expected performance characteristics of the method.

These are representative values and should be validated in your laboratory.
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Parameter Result

Linear Range 1 - 1000 ng/mL

Correlation Coefficient (r²) > 0.995

Lower Limit of Quantification (LLOQ) 1 ng/mL

Intra-day Precision (%CV) < 15%

Inter-day Precision (%CV) < 15%

Accuracy (% Recovery) 85 - 115%

Signaling Pathway Context
The quantification of 18-Methyltricosanoyl-CoA is relevant in the context of fatty acid

metabolism, particularly β-oxidation. The diagram below illustrates the general process of fatty

acid activation and its entry into mitochondrial β-oxidation.
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Caption: Activation and transport of fatty acids for β-oxidation.

Conclusion
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This application note provides a comprehensive framework for the quantitative analysis of 18-
Methyltricosanoyl-CoA by LC-MS/MS. The described method is sensitive, specific, and can

be adapted for use with various biological samples. Proper method validation is crucial before

implementation for routine analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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